Cas no 388582-37-4 (Hopeaphenol)

• Product Name: Hopeaphenol
• CAS No: 388582-37-4
• MF: C₅₆H₄₂O₁₂
• MW: 906.925496578217
• CID: 4742491
• PubChem ID: 21669381
• Update Time: 2024-11-05

Hopeaphenol Chemical and Physical Properties

Names and Identifiers

• [6,6'-Bibenzo[6,7]cyclohepta[1,2,3-cd]benzofuran]-4,4',8,8',10,10'-hexol, 1,1',6,6',7,7',11b,11'b-octahydro-1,1',7,7'-tetrakis(4-hydroxyphenyl)-, (1S,1'S,6R,6'R,7S,7'S,11bS,11'bS)-
• Hopeaphenol/(+)-Hopeaphenol
• 388582-37-4
• AKOS040763282
• SCHEMBL2331726
• Hopeaphenol

• Inchi： 1S/C56H42O12/c57-29-9-1-25(2-10-29)45-47-37(17-33(61)21-41(47)65)53-49-39(19-35(63)23-43(49)67-55(53)27-5-13-31(59)14-6-27)51(45)52-40-20-36(64)24-44-50(40)54(56(68-44)28-7-15-32(60)16-8-28)38-18-34(62)22-42(66)48(38)46(52)26-3-11-30(58)12-4-26/h1-24,45-46,51-66H/t45-,46-,51-,52-,53-,54-,55+,56+/m0/s1
• InChI Key： YQQUILZPDYJDQJ-QWJFNKQSSA-N
• SMILES： OC1C=C(O)C=C2[C@]3([H])[C@@H](C4C=CC(O)=CC=4)OC4=CC(O)=CC(=C34)[C@]([H])([C@@]3([H])C4C=C(O)C=C5O[C@H](C6C=CC(O)=CC=6)[C@@]([H])(C6=CC(O)=CC(O)=C6[C@@H]3C3C=CC(O)=CC=3)C=45)[C@@H](C3C=CC(O)=CC=3)C=12

Computed Properties

• Exact Mass: 906.26762677g/mol
• Monoisotopic Mass: 906.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 68
• Rotatable Bond Count: 5
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 221Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
• Natural Products and Extracts Plant Extracts Plant based Craibia grandiflora